Cas no 837-66-1 (3-Buten-2-one, 4,4-diphenyl-)

3-Buten-2-one, 4,4-diphenyl- structure
3-Buten-2-one, 4,4-diphenyl- structure
Product Name:3-Buten-2-one, 4,4-diphenyl-
CAS No:837-66-1
MF:C16H14O
MW:222.281764507294
CID:668494
PubChem ID:613558
Update Time:2025-04-19

3-Buten-2-one, 4,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4,4-diphenyl-
    • 4,4-diphenylbut-3-en-2-one
    • 1,1-diphenyl-1 buten-3-one
    • 1,1-Diphenyl-1-buten-3-on
    • 1,1-diphenyl-3-butenone
    • 1,1-diphenylbuten-3-one
    • 3-Buten-2-one,4,4-diphenyl
    • 4,4-Diphenyl-3-buten-2-on
    • 4,4-Diphenyl-3-buten-2-one
    • 4,4-diphenyl-but-3-en-2-one
    • SCHEMBL4863098
    • 837-66-1
    • KCHQXPGUJBVNTN-UHFFFAOYSA-N
    • 4,4-Diphenyl-3-buten-2-one #
    • Diphenylbutenone
    • DTXSID80346610
    • Inchi: 1S/C16H14O/c1-13(17)12-16(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-12H,1H3
    • InChI Key: KCHQXPGUJBVNTN-UHFFFAOYSA-N
    • SMILES: O=C(C)/C=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.10400
  • Monoisotopic Mass: 222.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.70730

3-Buten-2-one, 4,4-diphenyl- Production Method

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